![molecular formula C15H13FO2S B6405864 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% CAS No. 1261903-54-1](/img/structure/B6405864.png)
2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95%
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Overview
Description
2-(4-Ethylthiophenyl)-5-fluorobenzoic acid (ETFB) is a fluorinated benzoic acid derivative, with an ethylthiophene group attached to the benzene ring. It is a white, crystalline solid with a melting point of about 115°C. ETFB is a widely used reagent in organic synthesis and has a variety of applications in the laboratory, including in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Mechanism of Action
2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% is a fluorinated benzoic acid derivative, and its mechanism of action is similar to that of other benzoic acid derivatives. 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% acts as an acid catalyst, which accelerates the rate of reaction of organic compounds. 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% also acts as an electron-withdrawing group, which stabilizes the reaction intermediates and increases the rate of reaction.
Biochemical and Physiological Effects
2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been shown to have antimicrobial and antifungal properties, as well as anti-inflammatory and antioxidant properties. 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% has also been found to have an inhibitory effect on the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins.
Advantages and Limitations for Lab Experiments
The use of 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% in laboratory experiments has a number of advantages. It is a relatively inexpensive reagent and is readily available. It is also a very versatile reagent, with a wide range of applications. However, 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% also has some limitations. It is a relatively weak acid, and its reactivity can be affected by other compounds present in the reaction mixture. Additionally, 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% is a volatile compound, and care must be taken to ensure that it is not lost during the reaction.
Future Directions
The use of 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% in laboratory experiments is likely to continue to expand. It has potential applications in the synthesis of a variety of organic compounds, including pharmaceuticals and agrochemicals. 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% could also be used in the synthesis of metal complexes and catalysts. Additionally, 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% could be used in the synthesis of small molecules, such as peptides and nucleotides. Finally, 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% could be used in the development of new, more effective antimicrobial and antifungal agents, as well as anti-inflammatory and antioxidant compounds.
Synthesis Methods
2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% can be synthesized by a variety of methods. The most commonly used method is the reaction of 4-ethoxythiophene with 5-fluorobenzoyl chloride in the presence of an acid catalyst. This reaction produces 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% in high yields, typically greater than 90%. Other methods of synthesis include the reaction of 4-ethoxythiophene with 5-fluorobenzaldehyde in the presence of a base catalyst and the reaction of 4-ethoxythiophene with 5-fluorobenzoyl bromide in the presence of a base catalyst.
Scientific Research Applications
2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the synthesis of a variety of small molecules, including peptides, nucleotides, and other molecules. 2-(4-Ethylthiophenyl)-5-fluorobenzoic acid, 95% has also been used in the synthesis of a variety of metal complexes and catalysts.
Properties
IUPAC Name |
2-(4-ethylsulfanylphenyl)-5-fluorobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FO2S/c1-2-19-12-6-3-10(4-7-12)13-8-5-11(16)9-14(13)15(17)18/h3-9H,2H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUUSIXVMCPDQNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=C(C=C1)C2=C(C=C(C=C2)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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